Cas no 31539-68-1 (Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone)
31539-68-1 structure
Product Name:Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
CAS No:31539-68-1
MF:C13H14N2O
MW:214.263062953949
MDL:MFCD00455788
CID:1085782
PubChem ID:3827307
Update Time:2025-04-20
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
- phenyl-(1,3,5-trimethylpyrazol-4-yl)methanone
- 1.3.5-Trimethyl-4-benzoyl-pyrazol
- 4-Benzoyl-1,3,5-trimethylpyrazol
- 4-benzoyl-1,3,5-trimethylpyrazole
- CS-0362598
- BS-37706
- AKOS003673330
- DB-210124
- 4-Benzoyl-1,3,5-trimethyl-1H-pyrazole
- AKOS PAO-0433
- MFCD00455788
- SCHEMBL16460709
- 31539-68-1
- DTXSID70396967
-
- MDL： MFCD00455788
- Inchi： 1S/C13H14N2O/c1-9-12(10(2)15(3)14-9)13(16)11-7-5-4-6-8-11/h4-8H,1-3H3
- InChI Key： HNWVAVCLBLTIKP-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C(C)=NN(C)C=1C
Computed Properties
- Exact Mass: 214.11100
- Monoisotopic Mass: 214.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 298.5°C at 760 mmHg
- Flash Point: 134.3°C
- Refractive Index: 1.577
- PSA: 34.89000
- LogP: 2.26790
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P322828-100mg |
phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone |
31539-68-1 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P322828-500mg |
phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone |
31539-68-1 | 500mg |
$ 70.00 | 2022-06-02 | ||
| TRC | P322828-1g |
phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone |
31539-68-1 | 1g |
$ 115.00 | 2022-06-02 | ||
| abcr | AB215232-1 g |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone; 95% |
31539-68-1 | 1g |
€88.60 | 2023-05-20 | ||
| abcr | AB215232-5 g |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone; 95% |
31539-68-1 | 5g |
€207.20 | 2023-05-20 | ||
| abcr | AB215232-10 g |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone; 95% |
31539-68-1 | 10g |
€407.40 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1243749-5g |
AKOS PAO-0433 |
31539-68-1 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB215232-1g |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone, 95%; . |
31539-68-1 | 95% | 1g |
€94.10 | 2025-03-19 | |
| abcr | AB215232-5g |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone, 95%; . |
31539-68-1 | 95% | 5g |
€218.80 | 2025-03-19 | |
| A2B Chem LLC | AF67371-1g |
AKOS PAO-0433 |
31539-68-1 | 95% | 1g |
$35.00 | 2024-04-20 |
Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
31539-68-1 (Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone) Related Products
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